Cas no 575468-77-8 (1,3-dimethyl-6-(3-nitrophenyl)-1H,2H,3H,4H,6H-pyrrolo3,4-dpyrimidine-2,4-dione)

• Product Name: 1,3-dimethyl-6-(3-nitrophenyl)-1H,2H,3H,4H,6H-pyrrolo3,4-dpyrimidine-2,4-dione
• CAS No: 575468-77-8
• MF: C₁₄H₁₂N₄O₄
• MW: 300.26948261261
• CID: 6291558
• PubChem ID: 753679
• Update Time: 2025-05-25

1,3-dimethyl-6-(3-nitrophenyl)-1H,2H,3H,4H,6H-pyrrolo3,4-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-6-(3-nitrophenyl)-1H,2H,3H,4H,6H-pyrrolo3,4-dpyrimidine-2,4-dione
• 1,3-dimethyl-6-(3-nitrophenyl)-1H,2H,3H,4H,6H-pyrrolo[3,4-d]pyrimidine-2,4-dione
• 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrrolo[3,4-d]pyrimidine-2,4(3H,6H)-dione
• EU-0048295
• AKOS005611676
• F0919-4165
• 1,3-dimethyl-6-(3-nitrophenyl)pyrrolo[3,4-d]pyrimidine-2,4-dione
• 575468-77-8

• Inchi： 1S/C14H12N4O4/c1-15-12-8-17(7-11(12)13(19)16(2)14(15)20)9-4-3-5-10(6-9)18(21)22/h3-8H,1-2H3
• InChI Key： HIFYVFPWUORGIC-UHFFFAOYSA-N
• SMILES： O=C1C2=CN(C3C=CC=C(C=3)[N+](=O)[O-])C=C2N(C)C(N1C)=O

Computed Properties

• Exact Mass: 300.08585488g/mol
• Monoisotopic Mass: 300.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1,3-dimethyl-6-(3-nitrophenyl)-1H,2H,3H,4H,6H-pyrrolo3,4-dpyrimidine-2,4-dione

Research Briefing on 1,3-dimethyl-6-(3-nitrophenyl)-1H,2H,3H,4H,6H-pyrrolo[3,4-d]pyrimidine-2,4-dione (CAS: 575468-77-8)

1,3-dimethyl-6-(3-nitrophenyl)-1H,2H,3H,4H,6H-pyrrolo[3,4-d]pyrimidine-2,4-dione (CAS: 575468-77-8) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolopyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have explored its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 1,3-dimethyl-6-(3-nitrophenyl)-1H,2H,3H,4H,6H-pyrrolo[3,4-d]pyrimidine-2,4-dione involves a multi-step process that ensures high yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. The presence of the nitro group at the phenyl ring and the dimethyl substitution on the pyrrolopyrimidine core are critical for its biological activity, as evidenced by structure-activity relationship (SAR) studies.

Recent pharmacological investigations have highlighted the compound's ability to interact with specific enzyme targets, such as kinases and phosphodiesterases, which are implicated in various disease states. In vitro studies have demonstrated its inhibitory effects on these enzymes, suggesting potential applications in oncology, inflammation, and neurological disorders. For instance, preliminary data indicate that this compound exhibits selective inhibition of certain cancer cell lines, with IC50 values in the low micromolar range.

In addition to its enzymatic modulation, 1,3-dimethyl-6-(3-nitrophenyl)-1H,2H,3H,4H,6H-pyrrolo[3,4-d]pyrimidine-2,4-dione has also been evaluated for its pharmacokinetic properties. Studies in animal models have revealed favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability and bioavailability. These findings underscore the compound's potential as a lead molecule for the development of new therapeutic agents.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 1,3-dimethyl-6-(3-nitrophenyl)-1H,2H,3H,4H,6H-pyrrolo[3,4-d]pyrimidine-2,4-dione represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully elucidate its therapeutic potential and overcome existing challenges in drug development.